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Compound of Interest

Compound Name: Chir-124

Cat. No.: B612081 Get Quote

CHIR-124 Technical Support Center
This technical support guide provides essential information on the stability and proper storage

of CHIR-124, a potent and selective Chk1 inhibitor. Adherence to these guidelines is critical for

ensuring the integrity and performance of the compound in your research.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of CHIR-124?

For long-term storage, the solid form of CHIR-124 should be stored at -20°C.[1][2][3][4][5][6]

Under these conditions, it is stable for at least three to four years.[2][4] Some suppliers

recommend keeping the lyophilized powder in a desiccated environment.[5]

Q2: What is the recommended solvent for dissolving CHIR-124?

CHIR-124 is soluble in DMSO.[1][2][3][4][5][6] It is practically insoluble in water and ethanol.[1]

[5]

Q3: How do I prepare a stock solution of CHIR-124?

It is recommended to prepare a concentrated stock solution in fresh, anhydrous DMSO. To aid

dissolution, you can warm the tube to 37°C and use an ultrasonic bath.[3][6] Sonication is also

recommended.[1] One supplier notes that moisture in DMSO can reduce solubility, so using

fresh DMSO is advisable.[4]
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Q4: How should I store CHIR-124 stock solutions?

Stock solutions of CHIR-124 should be aliquoted into smaller volumes to avoid repeated

freeze-thaw cycles, which can lead to a loss of potency.[4][5][6][7] For long-term storage, these

aliquots should be kept at -80°C, where they can be stable for up to two years.[7] For shorter-

term storage, -20°C is also an option, with stability for up to one year.[7]

Q5: How stable is CHIR-124 in a stock solution at different temperatures?

The stability of CHIR-124 in solution is temperature-dependent. Please refer to the summary

table below for detailed stability information at different temperatures. It is important to note that

for in vivo experiments, it is best to prepare the working solution fresh on the day of use.[7]
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Issue Possible Cause(s) Recommended Solution(s)

Difficulty Dissolving CHIR-124

- Inappropriate solvent.- Low-

quality or hydrated DMSO.-

Insufficient mixing.

- Ensure you are using fresh,

anhydrous DMSO.[4]- To aid

dissolution, gently warm the

solution to 37°C and use an

ultrasonic bath for a short

period.[3][6]- Sonication can

also be used to help dissolve

the compound.[1]

Precipitation of CHIR-124 in

Aqueous Solutions

- Direct dilution of a

concentrated DMSO stock

solution into an aqueous

buffer.

- To avoid precipitation, first,

perform a serial dilution of your

concentrated DMSO stock

solution with DMSO. Then, add

the diluted inhibitor to your

aqueous buffer or cell culture

medium.[1]

Inconsistent Experimental

Results

- Degradation of CHIR-124

due to improper storage.-

Multiple freeze-thaw cycles of

the stock solution.

- Always store the solid

compound at -20°C and stock

solutions at -80°C.[1][2][3][4][5]

[6][7]- Ensure that stock

solutions are aliquoted to

minimize freeze-thaw cycles.

[4][5][6][7]

Reduced Potency of CHIR-124

- Long-term storage at

inappropriate temperatures.-

Repeated exposure to room

temperature.

- Adhere strictly to the

recommended storage

conditions. For long-term

storage of solutions, -80°C is

recommended.[7]

Data Presentation
CHIR-124 Storage and Stability Summary
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Form
Storage

Temperature
Reported Stability Citation(s)

Solid (Powder) -20°C ≥ 4 years [2]

Solid (Lyophilized) -20°C (desiccated) 36 months [5]

Stock Solution in

DMSO
-80°C Up to 2 years [7]

Stock Solution in

DMSO
-20°C Up to 1 year [7]

Stock Solution in

DMSO
-80°C 6 months [6]

Stock Solution in

DMSO
-20°C 1 month [4][5][6]

CHIR-124 Solubility
Solvent Reported Solubility Citation(s)

DMSO
6 - 14 mg/mL (approximately

14.3 - 33.3 mM)
[1][2][4][5][6]

DMF 3 mg/mL [2]

Water
< 1 mg/mL (insoluble or slightly

soluble)
[1][5]

Ethanol
< 1 mg/mL (insoluble or slightly

soluble)
[1]

Experimental Protocols
Preparation of CHIR-124 Stock Solution

Bring the vial of solid CHIR-124 to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration (e.g., 10 mM).
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To facilitate dissolution, the vial can be gently warmed to 37°C and sonicated in an ultrasonic

bath until the solid is completely dissolved.[3][6]

Once dissolved, aliquot the stock solution into smaller, single-use volumes in appropriate

cryovials.

Store the aliquots at -80°C for long-term storage.[7]

Visualizations
CHIR-124 Mechanism of Action: Chk1 Inhibition and Cell
Cycle Abrogation
Caption: CHIR-124 inhibits Chk1, preventing Cdc25A degradation and abrogating cell cycle

arrest.

Experimental Workflow: Preparing CHIR-124 for Cell-
Based Assays
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CHIR-124 Cell-Based Assay Preparation

Solid Compound Handling

Stock Solution Preparation

Working Solution Preparation

CHIR-124 (Solid)

Store at -20°C

Dissolve in fresh DMSO
(Warm to 37°C/Sonicate if needed)

Aliquot into single-use tubes

Store at -80°C

Prepare serial dilutions
in DMSO

Dilute into cell culture media
or aqueous buffer

Add to cells

Click to download full resolution via product page

Caption: Workflow for preparing CHIR-124 from solid form to working solution for experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CHIR-124 | Chk | PDGFR | Src | Apoptosis | GSK-3 | FLT | TargetMol [targetmol.com]

2. caymanchem.com [caymanchem.com]

3. CHIR-124 (CAS 405168-58-3) | Abcam [abcam.com]

4. selleckchem.com [selleckchem.com]

5. adooq.com [adooq.com]

6. glpbio.com [glpbio.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Chir-124 stability and proper storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612081#chir-124-stability-and-proper-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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